6-imino-7-(2-methoxyethyl)-13-methyl-2-oxo-N-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C24H25N5O3
• Molecular Weight: 431.5 g/mol
• IUPAC Name: 6-imino-7-(2-methoxyethyl)-13-methyl-2-oxo-N-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C24H25N5O3/c1-16-8-9-20-27-22-19(24(31)29(20)15-16)14-18(21(25)28(22)12-13-32-2)23(30)26-11-10-17-6-4-3-5-7-17/h3-9,14-15,25H,10-13H2,1-2H3,(H,26,30)
• InChI Key: XSMMHGYZTKRLRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CCOC)C(=O)NCCC4=CC=CC=C4)C=C1

Description

This compound features a complex tricyclic core comprising fused triaza and oxo-imino rings, with a 2-methoxyethyl substituent at position 7, a methyl group at position 13, and a phenylethylamide moiety at the carboxamide position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-imino-7-(2-methoxyethyl)-13-methyl-2-oxo-N-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves multiple steps, starting from simpler organic molecules. The key steps typically include the formation of the tricyclic core, followed by the introduction of various functional groups. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial for the successful synthesis of this compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

6-imino-7-(2-methoxyethyl)-13-methyl-2-oxo-N-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as solvent choice, temperature, and pH are critical for controlling the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a ketone or aldehyde, while reduction could produce an alcohol.

Scientific Research Applications

6-imino-7-(2-methoxyethyl)-13-methyl-2-oxo-N-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Could be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 6-imino-7-(2-methoxyethyl)-13-methyl-2-oxo-N-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Structural Analogues from Spiro and Aza-Spiro Systems

Compound A: 8-(4-Dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione

• Key Features: Spiro[4.5]decane core with oxa-aza rings. Substituents: 4-dimethylaminophenyl and benzothiazol groups.
• Synthesis: Reacted 2-Oxa-spiro[3.4]octane-1,3-dione with (4-dimethylamino-benzylidene)-(6-R-benzothiazol-2-yl)-amine .

Compound B : 8-(2-hydroxy-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione

• Key Features: Hydroxyphenyl substituent instead of dimethylaminophenyl.
• Characterization : Analyzed via IR, UV-Vis, and elemental analysis .

Comparison with Target Compound :

• Structural Overlap : Both analogs share polycyclic cores but lack the triazatricyclo framework of the target compound.
• Functional Group Contrast: The target compound’s methoxyethyl and phenylethylamide groups may enhance solubility and receptor binding compared to the benzothiazol and dimethylamino groups in Compounds A and B.

Cephalosporin Derivatives (Beta-Lactam Antibiotics)

Compound C : (6R,7S)-7-[2-(1H-Tetrazol-1-yl)acetamido]-3-[(5-methyl-1,3,4-thiadiazol-2-ylthio)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

• Key Features :
  • Bicyclic beta-lactam core with thiadiazole and tetrazole substituents.
• Applications : Antibacterial activity via beta-lactamase inhibition .

Compound D : (6R,7R)-3-((5-Methyl-1,3,4-thiadiazol-2-ylthio)methyl)-8-oxo-7-pivalamido-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

• Key Features :
  • Pivalamido group enhances metabolic stability .

Comparison with Target Compound :

• Core Difference: Cephalosporins feature a bicyclic beta-lactam system, whereas the target compound has a non-lactam triazatricyclo scaffold.
• Functional Group Synergy : Both classes employ heterocyclic substituents (e.g., thiadiazole in cephalosporins vs. methoxyethyl in the target) to modulate bioavailability and target engagement.

Comparative Data Table

Compound	Core Structure	Key Substituents	Synthesis Method	Applications/Notes
Target Compound	Triazatricyclo[8.4.0.0³,⁸]	2-Methoxyethyl, phenylethylamide	Likely multi-step cyclization/amidation	Hypothetical enzyme modulation
Compound A ()	Spiro[4.5]decane	Benzothiazol, dimethylaminophenyl	Condensation of diones and amines	Fluorescence, organic synthesis
Compound C ()	Bicyclic beta-lactam	Thiadiazole, tetrazole	Beta-lactam ring formation	Antibacterial agents